Cas no 1097409-66-9 (3-[4-(2-chlorophenoxy)-3-nitrophenyl]-2-cyano-N-(3-methoxypropyl)prop-2-enamide)

• Product Name: 3-[4-(2-chlorophenoxy)-3-nitrophenyl]-2-cyano-N-(3-methoxypropyl)prop-2-enamide
• CAS No: 1097409-66-9
• MF: C₂₀H₁₈ClN₃O₅
• MW: 415.827023983002
• CID: 6195341
• PubChem ID: 75534827
• Update Time: 2025-10-31

3-[4-(2-chlorophenoxy)-3-nitrophenyl]-2-cyano-N-(3-methoxypropyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• AKOS034345567
• 3-[4-(2-chlorophenoxy)-3-nitrophenyl]-2-cyano-N-(3-methoxypropyl)prop-2-enamide
• 1097409-66-9

• Inchi： 1S/C20H18ClN3O5/c1-28-10-4-9-23-20(25)15(13-22)11-14-7-8-19(17(12-14)24(26)27)29-18-6-3-2-5-16(18)21/h2-3,5-8,11-12H,4,9-10H2,1H3,(H,23,25)
• InChI Key： UIVKRPKYVKAJJO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OC1C=CC(C=C(C#N)C(NCCCOC)=O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 415.0934984g/mol
• Monoisotopic Mass: 415.0934984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 3-[4-(2-chlorophenoxy)-3-nitrophenyl]-2-cyano-N-(3-methoxypropyl)prop-2-enamide

Comprehensive Overview of 3-[4-(2-chlorophenoxy)-3-nitrophenyl]-2-cyano-N-(3-methoxypropyl)prop-2-enamide (CAS No. 1097409-66-9)

3-[4-(2-chlorophenoxy)-3-nitrophenyl]-2-cyano-N-(3-methoxypropyl)prop-2-enamide, with the CAS number 1097409-66-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including a chlorophenoxy moiety, a nitrophenyl ring, and a cyanoacrylamide backbone, making it a versatile intermediate for synthetic applications. Researchers and industry professionals often search for its synthetic pathways, biological activity, and potential applications in drug discovery.

The compound's structure is characterized by its multi-functional design, which enables interactions with various biological targets. Its nitrophenyl group is particularly noteworthy, as it often contributes to electron-withdrawing effects, enhancing reactivity in coupling reactions. Meanwhile, the cyanoacrylamide segment is a key feature in many kinase inhibitors, a hot topic in cancer research and precision medicine. Given the growing interest in targeted therapies, this compound's potential as a scaffold for drug development is a frequent subject of scientific inquiry.

In agrochemical contexts, the chlorophenoxy component of 3-[4-(2-chlorophenoxy)-3-nitrophenyl]-2-cyano-N-(3-methoxypropyl)prop-2-enamide suggests possible herbicidal or pesticidal properties. This aligns with current trends in sustainable agriculture, where researchers seek eco-friendly alternatives to traditional chemicals. The compound's structural complexity also makes it a candidate for studying structure-activity relationships (SAR), a critical aspect of modern chemical optimization.

From a synthetic chemistry perspective, the compound's CAS No. 1097409-66-9 is often referenced in patents and academic papers exploring novel synthetic routes. Its cyano and enamide functionalities are particularly valuable for click chemistry applications, a rapidly growing field in bioconjugation and material science. Laboratories focusing on high-throughput screening may also find this compound relevant due to its potential as a building block for diverse molecular libraries.

Given the rise of AI-driven drug discovery, computational chemists frequently investigate compounds like 3-[4-(2-chlorophenoxy)-3-nitrophenyl]-2-cyano-N-(3-methoxypropyl)prop-2-enamide for their docking properties and binding affinities. The integration of machine learning in molecular design has increased demand for structurally unique compounds, positioning this molecule as a subject of interest in cheminformatics databases.

Environmental and regulatory compliance is another area where this compound is examined. With global emphasis on green chemistry, its degradation pathways and ecotoxicological profile are under scrutiny. Researchers often query its stability under various conditions, as well as its compatibility with biodegradation standards—a critical factor for industrial adoption.

In summary, 3-[4-(2-chlorophenoxy)-3-nitrophenyl]-2-cyano-N-(3-methoxypropyl)prop-2-enamide (CAS 1097409-66-9) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural attributes align with contemporary research priorities, including targeted drug design, sustainable chemistry, and computational modeling, ensuring its continued relevance in scientific discourse.